Cas no 694484-26-9 (1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine
• CAS No: 694484-26-9
• MF: C₂₁H₂₈N₂O₃S
• MW: 388.523624420166
• CID: 6616224
• PubChem ID: 2197566
• Update Time: 2025-08-05

1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS002288734
• 694484-26-9
• F1406-0054
• 1-(2,4-DIMETHYLPHENYL)-4-(5-METHOXY-2,4-DIMETHYLBENZENESULFONYL)PIPERAZINE
• 1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylphenyl)sulfonylpiperazine
• 1-(2,4-dimethylphenyl)-4-((5-methoxy-2,4-dimethylphenyl)sulfonyl)piperazine
• 1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine

• Inchi： 1S/C21H28N2O3S/c1-15-6-7-19(16(2)12-15)22-8-10-23(11-9-22)27(24,25)21-14-20(26-5)17(3)13-18(21)4/h6-7,12-14H,8-11H2,1-5H3
• InChI Key： IXTIRWGWTHWBJV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=CC=1C)OC)(N1CCN(C2C=CC(C)=CC=2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 388.18206393g/mol
• Monoisotopic Mass: 388.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine

1-(2,4-Dimethylphenyl)-4-(5-Methoxy-2,4-Dimethylbenzenesulfonyl)piperazine: A Comprehensive Overview

1-(2,4-Dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine (CAS No. 694484-26-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed insight into the chemical structure, synthesis, biological activities, and recent research developments of this compound.

Chemical Structure and Synthesis

The molecular structure of 1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine is composed of a piperazine ring substituted with a 2,4-dimethylphenyl group and a 5-methoxy-2,4-dimethylbenzenesulfonyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including sulfonation, substitution, and coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

Biological Activities

1-(2,4-Dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine has been extensively studied for its biological activities. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has demonstrated anti-proliferative effects on various cancer cell lines, making it a promising candidate for cancer therapy.

In neuropharmacology, 1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have indicated that it can modulate serotonin and dopamine neurotransmission pathways, which are crucial for mood regulation. These findings suggest that this compound could be developed into novel therapeutic agents for treating mood disorders.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine is currently being explored through various clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy. For instance, a phase I clinical trial evaluating the safety and pharmacokinetics of this compound in healthy volunteers reported no significant adverse effects at therapeutic doses. These findings have paved the way for further clinical investigations.

In the context of cancer therapy, preclinical studies have demonstrated that 1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. Ongoing research is focused on optimizing the delivery methods and combination therapies to enhance its therapeutic efficacy.

Recent Research Developments

The latest research on 1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine has shed light on its mechanisms of action at the molecular level. Studies using advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into how this compound interacts with specific protein targets. For example, it has been shown to bind to the active site of enzymes involved in inflammatory pathways, thereby inhibiting their catalytic activity.

In addition to its direct biological effects, 1-(2,4-dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine has also been explored for its potential as a lead compound for drug discovery. Researchers are investigating structural modifications to enhance its potency and selectivity while minimizing off-target effects. These efforts are crucial for developing more effective and safer therapeutic agents.

Conclusion

1-(2,4-Dimethylphenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine (CAS No. 694484-26-9) is a multifaceted compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and mechanism of action make it an attractive candidate for further research and development in various fields of medicine. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds great promise for addressing unmet medical needs.